Cas no 126746-19-8 (Amino(4-Butoxyphenyl)Acetic Acid)

• Product Name: Amino(4-Butoxyphenyl)Acetic Acid
• CAS No: 126746-19-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 103344
• PubChem ID: 3993126
• Update Time: 2025-04-18

Amino(4-Butoxyphenyl)Acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-4-butoxy-
• 2-amino-2-(4-butoxyphenyl)acetic acid
• Amino-(4-butoxy-phenyl)-acetic acid
• AMINO(4-BUTOXYPHENYL)ACETIC ACID
• Benzeneacetic acid,a-amino-4-butoxy
• AKOS001476446
• CS-0359033
• 126746-19-8
• BB 0249681
• SCHEMBL14395332
• DTXSID30398427
• Amino(4-Butoxyphenyl)Acetic Acid

• MDL： MFCD02662519
• Inchi： 1S/C12H17NO3/c1-2-3-8-16-10-6-4-9(5-7-10)11(13)12(14)15/h4-7,11H,2-3,8,13H2,1H3,(H,14,15)
• InChI Key： AABZHBFPYHWDDQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C(=O)O)N)CCCC

Computed Properties

• Exact Mass: 223.12100
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 2.65020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives